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Compound of Interest

Compound Name: Daumone

Cat. No.: B15597154

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of Daumone. As a bioactive lipid molecule utilized in research, particularly in studies
involving Caenorhabditis elegans, adherence to strict disposal protocols is essential to ensure
the safety of laboratory personnel and to prevent environmental contamination. These
procedures are specifically designed for researchers, scientists, and drug development
professionals. It is imperative to always consult your institution's Environmental Health and
Safety (EHS) department for specific local and federal regulations, as these guidelines are
intended to supplement, not replace, institutional protocols.

Daumone: Chemical and Physical Properties

A comprehensive understanding of Daumone's properties is fundamental to its safe handling
and disposal. The following table summarizes its key chemical and physical data.
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Property Data Citation(s)

(6R)-6-[(2R,3R,5R,6S)-3,5-
IUPAC Name dihydroxy-6-methyloxan-2- [1112]
ylJoxyheptanoic acid

Molecular Formula C13H2406 [1][2]

Molecular Weight 276.33 g/mol [11[2]

] Fatty Acyl Glycoside;
Chemical Class _ _ [1]
Monocarboxylic Acid

ascr#l, Ascaroside C7,
Synonyms [1112]
Daumone-1

CAS Number 690991-47-0 [1]12]

Experimental Protocol: Step-by-Step Disposal
Procedures

While a specific Safety Data Sheet (SDS) with disposal instructions for Daumone is not readily
available, its classification as a fatty acyl glycoside and a monocarboxylic acid informs the
following best-practice disposal protocol based on general principles of laboratory chemical
waste management.

Step 1: Waste Classification and Segregation

o Classify as Hazardous Chemical Waste: Due to its biological activity and lack of
comprehensive toxicological data, all Daumone waste, including pure compound, solutions,
and contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as hazardous
chemical waste.[3][4]

e Segregate Waste Streams: Do not mix Daumone waste with other chemical waste streams
unless explicitly permitted by your institution's EHS department.[5][6] Incompatible chemicals
can react, creating additional hazards.[5] Keep Daumone waste separate from:

o Halogenated solvents
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o Strong acids and bases

o Oxidizers[5]

Step 2: Container Selection and Labeling

Choose a Compatible Container: Collect Daumone waste in a chemically compatible
container with a leak-proof, screw-on cap.[3][5] Glass or high-density polyethylene (HDPE)
containers are generally suitable. The container must be in good condition, free of cracks or
leaks.[3]

Properly Label the Container: Clearly label the waste container with the words "Hazardous
Waste."[4][5] The label must also include:

o The full chemical name: "Waste Daumone ((6R)-6-[(2R,3R,5R,6S)-3,5-dihydroxy-6-
methyloxan-2-ylloxyheptanoic acid)"

o The concentration and composition of the waste (e.g., "Daumone in ethanol, approx. 10
mg/L").

o The date when waste was first added to the container (start date).[5]

o The associated hazards (e.g., "Bioactive,” "Handle with Care").

Step 3: Accumulation and Storage

Designate a Satellite Accumulation Area (SAA): Store the waste container in a designated
SAA, which must be at or near the point of generation and under the control of laboratory
personnel.[4][5]

Keep Containers Closed: Waste containers must remain securely closed at all times, except
when adding waste.[5][7]

Secondary Containment: It is best practice to place the primary waste container in a
secondary container, such as a plastic tub, to contain any potential leaks or spills.

Step 4: Arranging for Disposal
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e Do Not Dispose Down the Drain: Under no circumstances should Daumone or its solutions
be poured down the sanitary sewer.[4][7]

o Contact EHS for Pickup: Once the waste container is full or has been in accumulation for the
maximum time allowed by your institution (typically 9-12 months), contact your EHS
department to arrange for a hazardous waste pickup.[4][7]

o Follow Institutional Procedures: Adhere to all specific procedures for waste pickup requests
as mandated by your institution.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of Daumone and
its signaling context in C. elegans.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15597154?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15597154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

In-Laboratory Procedures

Daumone Waste Generation
(Pure compound, solutions,
contaminated labware)

Step 1
Classify as
Hazardous Chemical Waste
Step 2
Select & Label
Compatible Container

tep 3
Collect Waste in
Satellite Accumulation Area (SAA)

i

Store Securely
(Closed, Secondary Containment)

Step 4

Disposal Procedures
Request EHS
Hazardous Waste Pickup

i

EHS Collects & Transports
to Waste Facility

i

Final Disposal
(Incineration or other approved method)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Daumone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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